Cas no 1105236-05-2 (2-{2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]acetamido}benzamide)

• Product Name: 2-{2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]acetamido}benzamide
• CAS No: 1105236-05-2
• MF: C₂₀H₁₈N₄O₃S
• MW: 394.446922779083
• CID: 6277586
• PubChem ID: 135952663
• Update Time: 2025-07-17

2-{2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]acetamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]acetamido}benzamide
• 2-[[2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)acetyl]amino]benzamide
• AKOS024510062
• VU0644397-1
• 2-(2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamido)benzamide
• F5485-0151
• 1105236-05-2

• Inchi： 1S/C20H18N4O3S/c21-19(27)15-8-4-5-9-16(15)23-17(25)10-14-11-18(26)24-20(22-14)28-12-13-6-2-1-3-7-13/h1-9,11H,10,12H2,(H2,21,27)(H,23,25)(H,22,24,26)
• InChI Key： QLEFRVXPOBLUFU-UHFFFAOYSA-N
• SMILES： S(C1NC(C=C(CC(NC2C=CC=CC=2C(N)=O)=O)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 394.10996162g/mol
• Monoisotopic Mass: 394.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 139Ų

Additional information on 2-{2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]acetamido}benzamide

Introduction to Compound with CAS No 1105236-05-2 and Product Name: 2-{2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]acetamido}benzamide

The compound with the CAS number 1105236-05-2 and the product name 2-{2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]acetamido}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural complexity and functional diversity of this molecule make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of this compound features a benzamide core linked to a pyrimidine ring, which is further substituted with an acetamido group. The presence of a benzylsulfanyl group at the 6-position of the pyrimidine ring introduces unique electronic and steric properties that can influence its biological activity. This structural motif is reminiscent of several known bioactive molecules, suggesting that 2-{2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]acetamido}benzamide may exhibit similar pharmacological properties.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrimidine derivatives in drug discovery. Pyrimidine scaffolds are ubiquitous in natural products and pharmaceuticals, owing to their ability to interact with biological targets in a highly specific manner. The compound in question, with its well-defined three-dimensional structure, is likely to interact with proteins and enzymes in a manner that could modulate their activity. This has led to its exploration as a potential lead compound for the development of new therapeutic agents.

One of the most intriguing aspects of this compound is its potential role as an inhibitor of enzymes involved in cancer metabolism. Studies have shown that certain pyrimidine derivatives can disrupt metabolic pathways that are overactive in tumor cells, leading to their selective killing. The benzylsulfanyl group in 2-{2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]acetamido}benzamide may play a crucial role in modulating these pathways by interacting with key enzymes such as kinases and phosphatases. This interaction could potentially lead to the development of novel anticancer therapies that target the metabolic vulnerabilities of cancer cells.

In addition to its potential anticancer applications, this compound has also shown promise in other therapeutic areas. For instance, it may exhibit antimicrobial properties by interfering with bacterial cell wall synthesis or DNA replication. The structural features of 2-{2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]acetamido}benzamide make it a versatile scaffold that can be modified to enhance its biological activity against various pathogens. This flexibility is particularly valuable in the context of rising antibiotic resistance, where new therapeutic strategies are urgently needed.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key step involves the formation of the pyrimidine ring through a condensation reaction between urea derivatives and β-ketoesters. Subsequent functionalization with the benzylsulfanyl group and acetamido moiety further refines the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce these functional groups with high efficiency.

The pharmacokinetic properties of 2-{2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]acetamido}benzamide are also critical factors that need to be evaluated. Studies have shown that the presence of polar functional groups can influence solubility, absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for designing effective drug candidates that can reach their target sites in sufficient concentrations while minimizing side effects.

Preclinical studies have begun to explore the potential therapeutic applications of this compound. Initial experiments have demonstrated its ability to inhibit specific enzymes involved in cancer cell proliferation and survival. These findings are encouraging and warrant further investigation into its mechanism of action. Additionally, studies on animal models will provide valuable insights into its efficacy and safety profile before it can be considered for clinical trials.

The development of new drugs is often hampered by challenges such as poor bioavailability and off-target effects. However, the unique structural features of 2-{2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]acetamido}benzamide offer opportunities to overcome these hurdles through rational drug design. By fine-tuning its molecular structure based on computational modeling and experimental data, researchers can optimize its pharmacological properties for better therapeutic outcomes.

In conclusion, 1105236-05-2 and 2-{2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]acetamido}benzamide represent a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Their unique structural features and promising biological activities make them attractive candidates for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like these will play an increasingly important role in shaping the future of medicine.